Benzo[d]thiazol-2-yl(3-phenylazepan-1-yl)methanone

• IUPAC Name: 1,3-benzothiazol-2-yl-(3-phenylazepan-1-yl)methanone
• InChI: InChI=1S/C20H20N2OS/c23-20(19-21-17-11-4-5-12-18(17)24-19)22-13-7-6-10-16(14-22)15-8-2-1-3-9-15/h1-5,8-9,11-12,16H,6-7,10,13-14H2
• InChI Key: JAYAKONJVAXPPW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC(C1)C2=CC=CC=C2)C(=O)C3=NC4=CC=CC=C4S3
• Molecular Formula: C20H20N2OS
• Molecular Weight: 336.5 g/mol

Description

“Benzo[d]thiazol-2-yl(3-phenylazepan-1-yl)methanone” is a compound that has been studied for its potential therapeutic properties. It is a derivative of benzothiazole, a heterocyclic compound with a bicyclic structure, which consists of a benzene ring fused to a thiazole ring.

Synthesis Analysis

The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc. For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl) ethylamino] benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino) ethylamino] benzamides derivatives were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Scientific Research Applications

Anti-Tubercular Compounds

• Researchers have synthesized benzothiazole-based anti-tubercular compounds. These molecules show inhibitory activity against Mycobacterium tuberculosis (M. .

Topoisomerase I Inhibitors

• .

Optoelectronics and Analytical Tools

• .

Drug Core Nucleus

• Benzothiazoles serve as core nuclei in various drugs:
  • .

Anti-Parkinsonian Agents

• .